Cas no 1802226-78-3 (PSB-12379)

• Product Name: PSB-12379
• CAS No: 1802226-78-3
• MF: C₁₈H₂₃N₅O₉P₂
• MW: 515.3508
• CID: 3017565
• PubChem ID: 122207761
• Update Time: 2024-11-04

PSB-12379 Chemical and Physical Properties

Names and Identifiers

• PSB-12379
• N6-benzyl-(alpha,beta)-methylene-ADP
• [[(2R,3S,4R,5R)-5-[6-(benzylamino)purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]methylphosphonic acid
• BDBM50546335
• (1-Deoxy-1-(6-benzylamino-9H-purine-9-yl)-beta-D-ribofuranose-5-O-yl)phosphonylmethylphosphonic acid
• PSB-12379 disodium
• Adenosine, N-(phenylmethyl)-, 5'-[hydrogen P-(phosphonomethyl)phosphonate]
• AKOS040735656
• CHEMBL4755577
• HY-100747
• F85579
• CS-7892
• DA-66981
• 1802226-78-3
• SCHEMBL23431307

• Inchi： 1S/C18H23N5O9P2/c24-14-12(7-31-34(29,30)10-33(26,27)28)32-18(15(14)25)23-9-22-13-16(20-8-21-17(13)23)19-6-11-4-2-1-3-5-11/h1-5,8-9,12,14-15,18,24-25H,6-7,10H2,(H,29,30)(H,19,20,21)(H2,26,27,28)/t12-,14-,15-,18-/m1/s1
• InChI Key： DMBYYIJBPDWQFF-SCFUHWHPSA-N
• SMILES： P(C([H])([H])P(=O)(O[H])O[H])(=O)(O[H])OC([H])([H])[C@]1([H])[C@]([H])([C@]([H])([C@]([H])(N2C([H])=NC3=C(N=C([H])N=C23)N([H])C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])O1)O[H])O[H]

Computed Properties

• Exact Mass: 515.09710132g/mol
• Monoisotopic Mass: 515.09710132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 209

PSB-12379 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates